Cas no 131236-69-6 (Benzoic acid, 3-hydroxy-2,6-dimethyl-, methyl ester)

Benzoic acid, 3-hydroxy-2,6-dimethyl-, methyl ester is a synthetic organic compound belonging to the class of benzoate esters. Its molecular structure features hydroxyl and methyl substituents on the aromatic ring, contributing to its distinct chemical properties. This compound is primarily utilized in organic synthesis and as an intermediate in the production of specialty chemicals. Its ester functionality enhances solubility in organic solvents, making it suitable for applications in fragrances, pharmaceuticals, and agrochemicals. The presence of hydroxyl and methyl groups may also influence its reactivity in further derivatization processes. Proper handling and storage are recommended due to its potential sensitivity to light and moisture.

Benzoic acid, 3-hydroxy-2,6-dimethyl-, methyl ester structure

131236-69-6 structure

Product Name:Benzoic acid, 3-hydroxy-2,6-dimethyl-, methyl ester

CAS No:131236-69-6

MF:C₁₀H₁₂O₃

MW:180.200483322144

CID:1232053

PubChem ID:14814851

Update Time:2025-06-08

Benzoic acid, 3-hydroxy-2,6-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 3-hydroxy-2,6-dimethyl-, methyl ester
- methyl 3-hydroxy-2,6-dimethylbenzoate
- DTXSID40564333
- SCHEMBL1584561
- 131236-69-6
- Inchi： 1S/C10H12O3/c1-6-4-5-8(11)7(2)9(6)10(12)13-3/h4-5,11H,1-3H3
- InChI Key： KYPGXFQOCRNTQT-UHFFFAOYSA-N
- SMILES： OC1=CC=C(C)C(C(=O)OC)=C1C

Computed Properties

Exact Mass: 180.078644241g/mol
Monoisotopic Mass: 180.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 46.5Å²

Benzoic acid, 3-hydroxy-2,6-dimethyl-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015013456-250mg	Methyl 2,6-dimethyl-3-hydroxybenzoate	131236-69-6	97%	250mg	489.60 USD	2021-06-21
Alichem	A015013456-500mg	Methyl 2,6-dimethyl-3-hydroxybenzoate	131236-69-6	97%	500mg	863.90 USD	2021-06-21
Alichem	A015013456-1g	Methyl 2,6-dimethyl-3-hydroxybenzoate	131236-69-6	97%	1g	1,534.70 USD	2021-06-21